Cas no 845930-79-2 ((R)-1-(4-Bromo-2-fluorophenyl)ethanamine)

(R)-1-(4-Bromo-2-fluorophenyl)ethanamine structure

845930-79-2 structure

Product Name:(R)-1-(4-Bromo-2-fluorophenyl)ethanamine

CAS No:845930-79-2

MF:C₈H₉BrFN

MW:218.066164731979

MDL:MFCD07772558

CID:720349

PubChem ID:16102888

Update Time:2024-12-09

(R)-1-(4-Bromo-2-fluorophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

- (R)-1-(4-Bromo-2-fluorophenyl)ethanamine
- (1R)-1-(4-bromo-2-fluorophenyl)ethanamine
- Benzenemethanamine, 4-bromo-2-fluoro-a-methyl-, (aR)-
- BENZENEMETHANAMINE, 4-BROMO-2-FLUORO-Α-METHYL-, (ΑR)-
- (R)1-(4-bromo-2-fluorophenyl)ethanamine
- W8737
- (1R)-1-(4-Bromo-2-fluorophenyl)ethan-1-amine
- BENZENEMETHANAMINE, 4-BROMO-2-FLUORO-ALPHA-METHYL-, (ALPHAR)-
- ALPHACHIRON 854818A880
- AS06792
- AB0007562
- ST24026381
- (R)-alpha-Methyl-2-fluoro-4-bromobenzylamine
- (R)-1-(4-BROMO-2-FLUORO-PHENYL)
- (αR)-4-Bromo-2-fluoro-α-methylbenzenemethanamine (ACI)
- EN300-214668
- (R)-1-(4-BROMO-2-FLUORO-PHENYL)-ETHYLAMINE
- MFCD07772558
- (R)-1-(4-bromo-2-fluorophenyl)ethan-1-amine
- CS-0000370
- AKOS015917034
- AS-35067
- 845930-79-2
- DTXSID10582882
- SCHEMBL9947727
- MDL： MFCD07772558
- Inchi： 1S/C8H9BrFN/c1-5(11)7-3-2-6(9)4-8(7)10/h2-5H,11H2,1H3/t5-/m1/s1
- InChI Key： BRPFKIPSXUHGSH-RXMQYKEDSA-N
- SMILES： [C@@H](C1C=CC(Br)=CC=1F)(N)C

Computed Properties

Exact Mass: 216.99000
Monoisotopic Mass: 216.99
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26
XLogP3: 2

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Liquid
PSA: 26.02000
LogP: 3.30820

(R)-1-(4-Bromo-2-fluorophenyl)ethanamine Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：2-8 °C

(R)-1-(4-Bromo-2-fluorophenyl)ethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019113433-250mg	(R)-1-(4-Bromo-2-fluorophenyl)ethanamine	845930-79-2	97%	250mg	$432.73	2023-08-31
Alichem	A019113433-1g	(R)-1-(4-Bromo-2-fluorophenyl)ethanamine	845930-79-2	97%	1g	$1051.52	2023-08-31
Chemenu	CM185831-1g	(R)-1-(4-Bromo-2-fluorophenyl)ethanamine	845930-79-2	95+%	1g	$653	2021-06-16
AstaTech	41021-0.25/G	(R)-1-(4-BROMO-2-FLUOROPHENYL)ETHANAMINE	845930-79-2	97%	0.25g	$147	2023-09-17
AstaTech	41021-1/G	(R)-1-(4-BROMO-2-FLUOROPHENYL)ETHANAMINE	845930-79-2	97%	1g	$347	2023-09-17
Fluorochem	048759-250mg	R)-1-(4-Bromo-2-fluorophenyl)ethanamine	845930-79-2	95%	250mg	￡437.00	2022-03-01
Fluorochem	048759-1g	R)-1-(4-Bromo-2-fluorophenyl)ethanamine	845930-79-2	95%	1g	￡1150.00	2022-03-01
Chemenu	CM185831-1g	(R)-1-(4-Bromo-2-fluorophenyl)ethanamine	845930-79-2	95+%	1g	$653	2022-06-10
TRC	B993795-2.5mg	(R)-1-(4-Bromo-2-fluorophenyl)ethanamine	845930-79-2		2.5mg	$ 50.00	2022-06-06
TRC	B993795-5mg	(R)-1-(4-Bromo-2-fluorophenyl)ethanamine	845930-79-2		5mg	$ 65.00	2022-06-06

(R)-1-(4-Bromo-2-fluorophenyl)ethanamine Production Method

Production Method 1

912342-04-2

845930-79-2

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Water ; 48 h, rt

Reference

Efficient synthesis of chiral phenethylamines: preparation, asymmetric hydrogenation, and mild deprotection of ene-trifluoroacetamides

Allwein, Shawn P.; McWilliams, J. Christopher; Secord, Elizabeth A.; Mowrey, Dale R.; Nelson, Todd D.; et al, Tetrahedron Letters, 2006, 47(36), 6409-6412